Cas no 2227297-73-4 (1-cyclobutyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

1-cyclobutyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure
2227297-73-4 structure
Product Name:1-cyclobutyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
CAS No:2227297-73-4
MF:C13H21BN2O2
MW:248.13
MDL:MFCD27956885
CID:5106713
PubChem ID:91933794
Update Time:2026-03-03

1-cyclobutyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-cyclobutyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • OJTMHQQLNFCWDW-UHFFFAOYSA-N
    • CS-0091721
    • 1-Cyclobutyl-pyrazole-5-boronic acid pinacol ester
    • PB42038
    • AS-52022
    • P14160
    • Z3244601656
    • 1-Cyclobutyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
    • 1-Cyclobutyl-1H-pyrazole-5-boronic acid pinacol ester
    • AKOS025396292
    • MFCD27956885
    • SY259775
    • EN300-698046
    • 2227297-73-4
    • 1-Cyclobutyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 1-CYCLOBUTYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRAZOLE
    • CPD29773
    • MDL: MFCD27956885
    • Inchi: 1S/C13H21BN2O2/c1-12(2)13(3,4)18-14(17-12)11-8-9-15-16(11)10-6-5-7-10/h8-10H,5-7H2,1-4H3
    • InChI Key: OJTMHQQLNFCWDW-UHFFFAOYSA-N
    • SMILES: N1(C2CCC2)C(B2OC(C)(C)C(C)(C)O2)=CC=N1

Computed Properties

  • Exact Mass: 248.1696081g/mol
  • Monoisotopic Mass: 248.1696081g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3Ų

1-cyclobutyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

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